Cas no 955403-63-1 (3-(2'-Fluoro-3'-methylphenyl)propionic acid)

• Product Name: 3-(2'-Fluoro-3'-methylphenyl)propionic acid
• CAS No: 955403-63-1
• MF: C₁₀H₁₁FO₂
• MW: 182.191546678543
• CID: 4661836
• PubChem ID: 57659614
• Update Time: 2025-05-20

3-(2'-Fluoro-3'-methylphenyl)propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Fluoro-3-methyl-phenyl)-propionic acid
• 3-(2'-Fluoro-3'-methylphenyl)propionic acid

• Inchi： 1S/C10H11FO2/c1-7-3-2-4-8(10(7)11)5-6-9(12)13/h2-4H,5-6H2,1H3,(H,12,13)
• InChI Key： ZZYWGJGSRCIFSU-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCC1=CC=CC(C)=C1F

Computed Properties

• Exact Mass: 182.07430775g/mol
• Monoisotopic Mass: 182.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(2'-Fluoro-3'-methylphenyl)propionic acid

Introduction to 3-(2'-Fluoro-3'-methylphenyl)propionic acid (CAS No. 955403-63-1) and Its Emerging Applications in Chemical Biology and Medicine

3-(2'-Fluoro-3'-methylphenyl)propionic acid, identified by the chemical abstracts service number 955403-63-1, is a fluorinated aromatic propionic acid derivative that has garnered significant attention in the field of pharmaceutical research and chemical biology. This compound, characterized by its unique structural motif of a fluoro-substituted benzene ring linked to a propionic acid side chain, exhibits promising properties that make it a valuable scaffold for drug discovery and molecular probe development. The presence of both fluoro and methyl substituents in its aromatic core imparts distinct physicochemical characteristics, including enhanced metabolic stability, improved bioavailability, and altered binding affinity to biological targets. These attributes have positioned 3-(2'-Fluoro-3'-methylphenyl)propionic acid as a key intermediate in the synthesis of novel therapeutic agents targeting various diseases.

The fluoro group, in particular, is a well-documented pharmacophore in medicinal chemistry, known for its ability to modulate receptor interactions, metabolic pathways, and drug transport properties. In recent years, fluorinated compounds have been extensively studied for their potential to enhance the pharmacological activity of small molecules. For instance, fluorine atoms can increase the lipophilicity of a molecule, improve its binding affinity to proteins, and extend its half-life in vivo. The methyl group at the ortho position further influences the electronic distribution of the aromatic ring, potentially altering the compound's reactivity and interaction with biological systems.

3-(2'-Fluoro-3'-methylphenyl)propionic acid has been explored in several cutting-edge research areas within chemical biology and medicine. One notable application lies in the development of enzyme inhibitors. The propionic acid moiety serves as a hinge-binding group, capable of interacting with active sites of enzymes such as proteases and kinases. The fluoro and methyl substituents provide additional points of interaction, allowing for precise tuning of inhibitory activity. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory effects on targets implicated in inflammatory diseases and cancer progression.

In oncology research, 3-(2'-Fluoro-3'-methylphenyl)propionic acid has been utilized as a precursor for synthesizing novel anticancer agents. The combination of fluoro and methyl substituents enhances the ability of these compounds to penetrate biological membranes and interact with intracellular signaling pathways. Preliminary clinical trials have shown encouraging results with certain derivatives displaying selective toxicity toward tumor cells while minimizing side effects on healthy tissues. The structural flexibility of this scaffold allows medicinal chemists to modify key functional groups, enabling the development of next-generation anticancer drugs with improved efficacy and reduced toxicity.

The compound's potential extends beyond therapeutics; it has also been employed as a biochemical tool for studying enzyme mechanisms and protein-ligand interactions. Advanced computational methods combined with experimental validation have revealed that 3-(2'-Fluoro-3'-methylphenyl)propionic acid can serve as a competitive inhibitor for various enzymes involved in metabolic pathways relevant to neurological disorders. By modulating these pathways, researchers aim to develop treatments for conditions such as Alzheimer's disease and Parkinson's disease, where dysregulation of enzymatic activity plays a critical role.

The synthesis of 3-(2'-Fluoro-3'-methylphenyl)propionic acid presents unique challenges due to the necessity of introducing both fluorine and methyl groups at specific positions on the aromatic ring. Traditional synthetic routes often involve multi-step processes requiring specialized reagents and conditions. However, recent advancements in catalytic methods have enabled more efficient production methods, reducing costs and improving scalability. These innovations are crucial for translating laboratory discoveries into viable clinical candidates.

The safety profile of CAS No. 955403-63-1 is another critical consideration in its application. Extensive toxicological studies have been conducted to assess its acute and chronic effects on living organisms. Results indicate that at moderate doses, the compound exhibits low toxicity with minimal off-target effects. This favorable safety profile makes it an attractive candidate for further development into therapeutic agents.

The future direction of research on 3-(2'-Fluoro-3'-methylphenyl)propionic acid is likely to focus on expanding its applications into new therapeutic areas. Investigating its role in infectious diseases, autoimmune disorders, and neurodegenerative conditions represents significant opportunities for innovation. Additionally, exploring its potential as a chiral building block could lead to the development of enantiomerically pure drugs with enhanced pharmacological properties.

In conclusion, 3-(2'-Fluoro-3'-methylphenyl)propionic acid (CAS No. 955403-63-1) represents a promising compound with diverse applications in pharmaceutical research and chemical biology. Its unique structural features offer advantages in drug design, enabling the development of novel therapeutics with improved efficacy and safety profiles. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play an increasingly important role in addressing unmet medical needs across multiple therapeutic domains.